Cas no 898757-07-8 ( )

  structure
  structure
Product Name: 
CAS No:898757-07-8
MF:C17H15F2NO
MW:287.303911447525
MDL:MFCD03841598
CID:868304
PubChem ID:24724429
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [4-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone
    • 4'-AZETIDINOMETHYL-3,5-DIFLUOROBENZOPHENONE
    • 4'-AZETIDIN-1-YLMETHYL-3,5-DIFLUOROBENZOPHENONE
    • (4-(Azetidin-1-ylmethyl)phenyl)(3,5-difluorophenyl)methanone
    • {4-[(Azetidin-1-yl)methyl]phenyl}(3,5-difluorophenyl)methanone
    • SB51637
    • AKOS016020282
    • 1-{[4-(3,5-DIFLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • MFCD03841598
    • DTXSID00642828
    • 898757-07-8
    •  
    • MDL: MFCD03841598
    • Inchi: 1S/C17H15F2NO/c18-15-8-14(9-16(19)10-15)17(21)13-4-2-12(3-5-13)11-20-6-1-7-20/h2-5,8-10H,1,6-7,11H2
    • InChI Key: VAMXUTJJGCSMSX-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CCC1)=O)F

Computed Properties

  • Exact Mass: 287.11200
  • Monoisotopic Mass: 287.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.33940

  Pricemore >>

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